The Structural Cofactor: C14-CoA in G-Protein Signaling
This guide serves as an advanced technical resource for researchers investigating the role of Myristoyl-CoA (C14-CoA) in G-protein signaling.[1] It moves beyond basic textbook definitions to explore the structural, kinet...
Author: BenchChem Technical Support Team. Date: February 2026
This guide serves as an advanced technical resource for researchers investigating the role of Myristoyl-CoA (C14-CoA) in G-protein signaling.[1] It moves beyond basic textbook definitions to explore the structural, kinetic, and therapeutic dimensions of this critical lipid modification.[1]
Myristoyl-CoA (C14-CoA) is not merely a metabolic intermediate; in the context of signal transduction, it acts as a structural cofactor .[1] It provides the essential C14:0 fatty acid chain (myristate) required for the N-terminal modification of specific G-protein
Unlike palmitoylation, which is reversible and dynamic, N-myristoylation is generally co-translational and irreversible.[1] However, it drives a dynamic mechanism known as the "Myristoyl Switch," where the lipid anchor flips in and out of a hydrophobic pocket on the protein surface in a GTP-dependent manner.[1] This guide details the biochemical dependency of G-proteins on C14-CoA, the allosteric consequences of this modification, and validated protocols for detecting it in drug discovery workflows.[1]
Mechanistic Foundation: The NMT Reaction & Specificity
The Biochemistry of N-Myristoylation
The transfer of myristate from C14-CoA to the G-protein is catalyzed by N-myristoyltransferase (NMT) .[1][3] This enzyme exhibits high specificity for the C14 chain length; C12 (lauryl) or C16 (palmitoyl) analogs are generally rejected, ensuring precise membrane insertion depth.[1]
The Reaction Logic:
Substrate Binding: NMT binds C14-CoA first, inducing a conformational change that creates the binding pocket for the peptide substrate.[1]
Peptide Recognition: The G
subunit (nascent polypeptide) binds.[1] The recognition motif is Gly-X-X-X-Ser/Thr (where the initiator Methionine has been removed by Met-aminopeptidase).[1]
Transfer: The myristoyl group is covalently linked to the N-terminal Glycine via an amide bond.[1]
Release: CoA is released, followed by the myristoylated protein.
The "Two-Signal" Membrane Targeting Model
A single C14 chain provides insufficient hydrophobicity (
) to permanently anchor a protein to the plasma membrane.[1] G-proteins utilize a "Two-Signal" mechanism to ensure stable localization:
Signal 1 (C14-CoA): N-myristoylation provides weak, reversible membrane affinity and facilitates targeting to the plasma membrane.[1]
Signal 2 (Palmitoylation or Polybasic):
G
family: undergoes S-palmitoylation (C16) at Cys residues near the N-terminus.[1] This "kinetic trapping" locks the subunit to the membrane.[1]
G
(Transducin): Relies on sequestration by G (which is prenylated) rather than palmitoylation.[1]
The Myristoyl Switch (Allosteric Regulation)
Crucially, the myristoyl group does not just dangle in the lipid bilayer.[1] In the GDP-bound (inactive) state, the lipid may be buried within a hydrophobic pocket of the G
subunit or associated with the G complex.[1] Upon GTP binding (activation), a conformational shift often extrudes the myristoyl group or alters its environment, facilitating effector interaction or membrane release.[1]
Quantitative Impact of C14-CoA Depletion:
Parameter
Physiological C14-CoA
C14-CoA Depleted / NMT Inhibition
| G
Localization | Plasma Membrane (Rafts) | Cytosolic / Mis-sorted |
| - Assembly | High Affinity | Reduced / Unstable |
| Signaling Efficiency | Optimal | Attenuated (>90% loss in MAPK activation) |
| Protein Stability | Stable | Prone to rapid degradation |[1]
Result: Only myristoylated proteins (incorporating the azide tag) will generate a signal.[1]
Diagram 2: Click Chemistry Validation Workflow
Visualizing the experimental logic for confirming C14-CoA utilization.
Caption: Workflow for detecting C14-CoA incorporation using bio-orthogonal click chemistry.
Therapeutic Implications: Targeting the C14-CoA Axis
The dependence of G-proteins (and other oncogenes like Src) on C14-CoA makes NMT a high-value target.[1]
Oncology: In B-cell lymphomas, NMT levels are often upregulated.[1][4] Inhibitors like PCLX-001 starve the cell of functional myristoylated signaling proteins.[1] Without C14-CoA attachment, G
and Src subunits fail to localize to the membrane, leading to "anoikis" (cell death due to loss of attachment signals) and apoptosis.[1]
Infectious Disease: Many viral capsid proteins (e.g., HIV-1 Gag) hijack the host NMT machinery.[1] They require host C14-CoA to assemble viral particles at the plasma membrane.[1] Depleting the availability of the active C14-CoA pool or inhibiting NMT blocks viral assembly.[1]
References
Preininger, A. M., et al. (2003).[1][5] "The myristoylated amino terminus of Galpha(i)(1) plays a critical role in the structure and function of Galpha(i)(1) subunits in solution."[1][6] Biochemistry. Link
Linder, M. E., et al. (1991).[1] "Lipid modifications of G proteins: alpha subunits are palmitoylated."[1][5][7] Proceedings of the National Academy of Sciences. Link[1]
Heal, W. P., et al. (2011).[1][3] "Multifunctional protein labeling via enzymatic N-terminal tagging and elaboration by click chemistry." Nature Protocols. Link
Beauchamp, E., et al. (2020).[1] "Targeting N-myristoylation for therapy of B-cell lymphomas." Nature Communications.[1] Link[1]
Resh, M. D. (1999).[1] "Fatty acylation of proteins: new insights into membrane targeting of myristoylated and palmitoylated proteins."[1] Biochimica et Biophysica Acta. Link
LC-MS/MS quantification of intracellular Myristoyl-CoA levels
Application Note: High-Sensitivity LC-MS/MS Quantification of Intracellular Myristoyl-CoA Executive Summary & Biological Context Myristoyl-CoA (C14:0-CoA) is a critical metabolic hub, serving not only as an intermediate...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: High-Sensitivity LC-MS/MS Quantification of Intracellular Myristoyl-CoA
Executive Summary & Biological Context
Myristoyl-CoA (C14:0-CoA) is a critical metabolic hub, serving not only as an intermediate in mitochondrial
-oxidation but as the obligate substrate for N-myristoyltransferase (NMT). NMT catalyzes the co-translational attachment of myristate to the N-terminal glycine of key signaling proteins (e.g., Src family kinases, G subunits), governing their membrane localization and function.
The Analytical Challenge:
Quantifying intracellular Myristoyl-CoA is notoriously difficult due to:
Amphipathic Nature: The molecule contains a highly polar CoA headgroup (3 phosphate groups) and a hydrophobic C14 fatty acid tail, complicating chromatographic retention and peak shape.
Instability: The thioester bond is susceptible to hydrolysis, particularly in alkaline conditions or during prolonged sample processing.
Matrix Interference: Intracellular ATP and other nucleotides can suppress ionization in the electrospray source.
The Solution:
This protocol details a self-validating, ion-pairing LC-MS/MS method utilizing 5-sulfosalicylic acid (SSA) extraction.[1] Unlike traditional trichloroacetic acid (TCA) methods that require labor-intensive Solid Phase Extraction (SPE), SSA acts as both a deproteinizing agent and a stabilizing matrix, allowing for direct injection and higher recovery of labile thioesters.
Experimental Logic & Design
Internal Standard Selection
Primary Choice:Heptadecanoyl-CoA (C17:0-CoA) .
Rationale: C17:0-CoA is non-endogenous in most mammalian systems. Its hydrophobicity closely mimics Myristoyl-CoA (C14:0), ensuring it behaves similarly during extraction and ionization, correcting for matrix effects and injection variability.
Alternative:
C-labeled Myristoyl-CoA (if available), though C17:0-CoA is the industry standard for cost-effective profiling.
Extraction Chemistry (The "Why" behind SSA)
We utilize 2.5% (w/v) 5-Sulfosalicylic Acid (SSA) .
Advantage: Unlike TCA, SSA does not require ether extraction or SPE cleanup to remove the acid prior to LC-MS, provided the LC buffering capacity is sufficient. This minimizes sample handling time and analyte loss.
Note: Normalize final concentration to total protein (mg) or cell count ( cells).
Biological Pathway Context
Understanding the flux is crucial. Myristoyl-CoA is not just a static endpoint; it is dynamically regulated.
Figure 2: Metabolic fate of Myristoyl-CoA: Protein modification vs. Beta-oxidation.
Troubleshooting & Optimization
Issue: Peak Tailing.
Cause: Interaction of phosphate groups with stainless steel or insufficient ion pairing.
Fix: Passivate the LC system with phosphoric acid prior to use. Ensure DMBA concentration is accurate (freshly prepared).
Issue: Low Sensitivity.
Cause: Ion suppression from residual SSA or salts.
Fix: Divert the first 1.5 minutes of flow to waste (via switching valve) to prevent salts from entering the MS source.
Issue: Carryover.
Cause: Hydrophobic C14 chain sticking to the injector needle.
Fix: Use a strong needle wash (Isopropanol:Acetonitrile:Acetone 1:1:1 + 0.1% Formic Acid).
References
Basu, S. S., & Blair, I. A. (2011). SILEC: A stable isotope labeling by essential nutrients in cell culture method for quantification of acyl-CoA thioesters. Nature Protocols, 6(9), 1283–1291.
Jones, A. E., et al. (2020). A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs.[1][2] Metabolites, 10(11), 444.
Magnes, C., et al. (2005). Methodology for the quantification of acyl-CoAs in biological samples using LC-MS/MS. Analytical Chemistry, 77(9), 2889-2894.
Haynes, C. A., et al. (2008). Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry. Journal of Lipid Research, 49(5), 1113-1125.
MtoZ Biolabs. Internal Standards for Absolute Quantification of Large Molecules.
Author: BenchChem Technical Support Team. Date: February 2026
Application Note & Protocol
Topic: Characterizing Serine Palmitoyltransferase Substrate Promiscuity Using Myristoyl-CoA
Audience: Researchers, scientists, and drug development professionals.
Abstract
Serine Palmitoyltransferase (SPT) is the gatekeeper of de novo sphingolipid synthesis, canonically catalyzing the condensation of L-serine and palmitoyl-CoA. However, the catalytic pocket of SPT exhibits a degree of plasticity, accepting alternative acyl-CoA and amino acid substrates. This substrate promiscuity leads to the formation of atypical sphingolipids, some with significant pathological implications. This guide provides a comprehensive framework for studying the utilization of myristoyl-CoA (C14:0-CoA) as a substrate for SPT. We will delve into the biochemical basis of this atypical reaction, its link to human disease, a detailed in vitro protocol to measure enzymatic activity, and the analytical methods required for product detection. This application note is designed to empower researchers to investigate the expanded substrate profile of SPT and its role in cellular homeostasis and disease.
Part 1: Biochemical Principles & Pathological Significance
The Canonical Role of Serine Palmitoyltransferase
Serine Palmitoyltransferase (SPT) is a pyridoxal 5'-phosphate (PLP)-dependent enzyme that catalyzes the first and rate-limiting step in the biosynthesis of all sphingolipids.[1] In its canonical reaction, SPT condenses the amino acid L-serine with the 16-carbon acyl-CoA, palmitoyl-CoA, to form 3-ketodihydrosphingosine (3-KDS).[2] This reaction is fundamental for producing the sphingoid base backbone required for the synthesis of ceramides, sphingomyelins, and complex glycosphingolipids. These molecules are not just structural components of cell membranes but are also critical signaling molecules involved in apoptosis, cell proliferation, and stress responses.[3][4]
The mammalian SPT is a complex composed of core catalytic subunits (SPTLC1 and SPTLC2 or SPTLC3) and small activating subunits (ssSPTa/b) that can modulate its activity and substrate preference.[5][6][7] The PLP cofactor is essential for catalysis, forming a Schiff base with a conserved lysine residue in the active site, which then facilitates the decarboxylative condensation of the substrates.[2][8]
Substrate Promiscuity: The Atypical Reaction with Myristoyl-CoA
While SPT shows a strong preference for palmitoyl-CoA, it can utilize other acyl-CoAs as substrates, albeit with different efficiencies. The use of myristoyl-CoA (C14:0-CoA) results in the formation of a C16 long-chain base instead of the canonical C18 base. More critically, SPT can also utilize amino acids other than L-serine, such as L-alanine.[9][10] When SPT mistakenly uses L-alanine instead of L-serine with a typical acyl-CoA like palmitoyl-CoA or an atypical one like myristoyl-CoA, it leads to the synthesis of a class of neurotoxic metabolites called 1-deoxysphingolipids (1-deoxySLs).[9][11]
These atypical sphingolipids lack the C1 hydroxyl group that is characteristic of canonical sphingoid bases.[12] This structural alteration has profound metabolic consequences: 1-deoxysphingolipids cannot be readily degraded by the canonical sphingolipid catabolic pathway, nor can they be converted into more complex sphingolipids.[11][13] This leads to their accumulation within cells, causing cellular toxicity.[13]
Pathological Relevance: Hereditary Sensory and Autonomic Neuropathy Type 1 (HSAN1)
The biological importance of SPT's substrate fidelity is highlighted by the rare genetic disorder, Hereditary Sensory and Autonomic Neuropathy Type 1 (HSAN1).[14] HSAN1 is caused by mutations in the SPTLC1 or SPTLC2 genes.[2] These mutations alter the enzyme's active site, leading to a shift in substrate preference away from L-serine towards L-alanine.[9][11] This pathological gain-of-function results in the elevated production and accumulation of 1-deoxysphinganine and other neurotoxic 1-deoxysphingolipids, which are directly implicated in the progressive sensory loss and other debilitating symptoms of the disease.[11][14] Elevated levels of 1-deoxySLs have also been associated with type 2 diabetes.[9][12]
Therefore, assays designed to measure the formation of atypical sphingolipids from substrates like myristoyl-CoA and L-alanine are crucial for understanding the pathophysiology of HSAN1 and for screening potential therapeutic agents that could restore SPT's substrate specificity.
Figure 1: Comparison of Canonical and Atypical SPT Reaction Pathways.
Part 2: In Vitro SPT Activity Assay Using Myristoyl-CoA
This section provides a robust protocol for measuring the activity of SPT using myristoyl-CoA and L-serine (or L-alanine for deoxysphingolipid studies) as substrates. The method is adapted from established protocols and optimized for detection via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[15]
Principle of the Assay
This assay quantifies the activity of SPT by measuring the formation of the specific long-chain base product resulting from the condensation of an acyl-CoA and an amino acid. The enzyme source (e.g., cell lysate, microsomes, or purified recombinant SPT) is incubated with myristoyl-CoA and L-serine. The reaction is stopped, and the lipids are extracted. The product, 3-keto-C16-sphinganine, is then detected and quantified using a sensitive analytical method like LC-MS/MS. A parallel reaction using L-alanine instead of L-serine can be run to specifically measure the formation of 1-deoxy-C16-sphinganine.
Materials and Reagents
Enzyme Source:
HEK293T cell lysate overexpressing human SPT complex (SPTLC1/SPTLC2/ssSPTa)
Microsomal fractions isolated from tissues or cells
Purified recombinant SPT
Substrates:
Myristoyl-CoA (Sigma-Aldrich, M4423)
Palmitoyl-CoA (Sigma-Aldrich, P9716) - for control reaction
L-Serine (Sigma-Aldrich, S4311)
L-Alanine (Sigma-Aldrich, A7627) - for 1-deoxySL formation
C17-Sphinganine or other appropriate odd-chain sphingoid base for mass spectrometry.
Protocol: Step-by-Step
Step 1: Preparation of Reagents
SPT Reaction Buffer (10X): 500 mM HEPES (pH 7.4), 50 mM EDTA, 10 mM DTT. Store at -20°C.
Substrate Stocks:
Prepare a 5 mM stock of Myristoyl-CoA in water. Aliquot and store at -80°C.
Prepare a 100 mM stock of L-Serine in water. Store at -20°C.
Prepare a 100 mM stock of L-Alanine in water. Store at -20°C.
PLP Stock: Prepare a 10 mM stock of PLP in water. Protect from light. Aliquot and store at -20°C.
BSA Solution: Prepare a 10 mg/mL solution of fatty acid-free BSA in water.
Step 2: Enzyme Preparation
For Cell Lysates: Culture and harvest cells (e.g., HEK293T overexpressing SPT). Resuspend the cell pellet in ice-cold lysis buffer (e.g., 50 mM HEPES, 1 mM DTT, protease inhibitors). Lyse cells by sonication on ice. Centrifuge at 10,000 x g for 10 min at 4°C to remove debris. The supernatant is the total cell lysate. Determine protein concentration using a BCA assay.
Step 3: SPT Assay Reaction
Set up reactions in 1.5 mL microcentrifuge tubes on ice. Prepare a master mix for the number of reactions plus one extra.
The final reaction volume will be 100 µL.
Component
Stock Conc.
Volume (µL)
Final Conc.
10X Reaction Buffer
10X
10
1X
PLP
10 mM
2
200 µM
BSA (fatty acid-free)
10 mg/mL
2
0.2 mg/mL
L-Serine or L-Alanine
100 mM
10
10 mM
Enzyme (Cell Lysate)
2-5 mg/mL
20-50 µL
50-200 µg protein
Nuclease-free Water
-
to 90 µL
-
Start Reaction
Myristoyl-CoA
5 mM
10
500 µM
Total Volume
100 µL
Experimental Controls:
Negative Control (No Enzyme): Replace enzyme volume with lysis buffer.
Negative Control (No Acyl-CoA): Replace Myristoyl-CoA volume with water.
Positive Control: Use Palmitoyl-CoA instead of Myristoyl-CoA to measure canonical activity.
Pre-incubate the mixture (all components except Myristoyl-CoA) at 37°C for 5 minutes.
Start the reaction by adding 10 µL of the Myristoyl-CoA stock solution.
Incubate at 37°C for 30-60 minutes in a shaking water bath.
Stop the reaction by adding 300 µL of ice-cold Methanol containing 2% Acetic Acid and the internal standard. Vortex vigorously.
Figure 2: General Experimental Workflow for the In Vitro SPT Assay.
Part 3: Product Detection and Data Analysis
Lipid Extraction
A modified Bligh-Dyer extraction is effective for recovering the sphingoid base products.
To the 400 µL stopped reaction mixture, add 200 µL of chloroform and 180 µL of 0.9% NaCl solution.
Vortex for 2 minutes, then centrifuge at 2,000 x g for 10 minutes to separate the phases.
Carefully collect the lower organic phase into a new tube.
Re-extract the upper aqueous phase with another 200 µL of chloroform.
Pool the organic phases and dry them under a stream of nitrogen gas.
Resuspend the dried lipid film in a known volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis (e.g., Methanol/Acetonitrile).
LC-MS/MS Analysis
The quantification of the resulting long-chain bases is best achieved by LC-MS/MS, which offers high sensitivity and specificity.[16][17]
Chromatography: Use a C18 reverse-phase column. A gradient elution using mobile phases of water and methanol/acetonitrile, both containing formic acid and ammonium formate, can effectively separate the analytes.
Mass Spectrometry: Operate the mass spectrometer in positive electrospray ionization (ESI) mode. Use Multiple Reaction Monitoring (MRM) for quantification.
MRM Transitions (Example):
Product from Myristoyl-CoA + Serine (C16-3KDS): Monitor the transition corresponding to the precursor ion [M+H]+ and a characteristic fragment ion (e.g., loss of water).
Product from Myristoyl-CoA + Alanine (C16-1-deoxySA): Monitor the specific precursor-to-product ion transition for this atypical base.
Internal Standard (e.g., C17-Sphinganine): Monitor its unique MRM transition.
Quantification: Generate a standard curve using authentic standards of the analyte. Calculate the concentration of the product in the samples by comparing the peak area ratio of the analyte to the internal standard against the standard curve.
Data Interpretation
The primary output is the specific activity of the enzyme, which should be expressed as pmol or nmol of product formed per minute per milligram of protein (pmol/min/mg).
Specific Activity = ( [Product] pmol / Incubation Time min ) / [Protein] mg
By comparing the specific activity of SPT with myristoyl-CoA versus the canonical substrate palmitoyl-CoA, researchers can determine the relative substrate preference. Similarly, comparing the activity with L-serine versus L-alanine reveals the propensity of the enzyme to produce potentially toxic 1-deoxysphingolipids.
Note: Relative activities are illustrative and will vary based on the specific SPT complex, enzyme source, and assay conditions. Data on the specific kcat of Sphingomonas paucimobilis SPT with myristoyl-CoA has been reported as 0.601 sec-1.[18]
References
Breslow, D. K., Collins, S. R., Bodenmiller, B., Aebersold, R., Simons, K., Shevchenko, A., Ejsing, C. S., & Weissman, J. S. (2010). Orm family proteins mediate sphingolipid homeostasis. Molecular Cell, 40(2), 267–279. [Link]
Alecu, I., Othman, A., Penno, A., Saely, C. H., Risch, L., Drexel, H., & von Eckardstein, A. (2017). Elucidating the chemical structure of native 1-deoxysphingosine. Journal of Lipid Research, 58(1), 156–167. [Link]
Ernst, D., Murphy, S. M., Laura, M., O'Reilly, M. M., & Hornemann, T. (2018). Novel HSAN1 Mutation in Serine Palmitoyltransferase Resides at a Putative Phosphorylation Site That Is Involved in Regulating Substrate Specificity. International Journal of Molecular Sciences, 19(11), 3379. [Link]
Penno, A., Othman, A., & von Eckardstein, A. (2010). 1-Deoxysphingolipids. Wikipedia. [Link]
Karsai, G., Steiner, R., Kaech, A., Lone, M. A., von Eckardstein, A., & Hornemann, T. (2021). Metabolism of HSAN1- and T2DM-associated 1-deoxy-sphingolipids inhibits the migration of fibroblasts. Journal of Lipid Research, 62, 100025. [Link]
Gable, K., Gupta, S. D., Han, G., Niranjanakumari, S., & Dunn, T. M. (2010). A new family of proteins regulates specificity of serine palmitoyltransferase. The Journal of biological chemistry, 285(49), 38365–38374. [Link]
Wikipedia contributors. (2023). Serine C-palmitoyltransferase. Wikipedia. [Link]
Yasuda, S., et al. (2019). Structural insights into the substrate recognition of serine palmitoyltransferase from Sphingobacterium multivorum. Journal of Biological Chemistry, 294(4), 1236-1247. [Link]
Sampaio, J. L., et al. (2021). Serine palmitoyltransferase assembles at ER–mitochondria contact sites. The EMBO Journal, 40(22), e108051. [Link]
Hornemann, T., Penno, A., & Rütti, M. F. (2009). Identification of small subunits of mammalian serine palmitoyltransferase that confer distinct acyl-CoA substrate specificities. Proceedings of the National Academy of Sciences, 106(20), 8186-8191. [Link]
Gable, K., et al. (2013). The Pyridoxal 5′-Phosphate (PLP)-Dependent Enzyme Serine Palmitoyltransferase (SPT): Effects of the Small Subunits and Insights from Bacterial Mimics of Human hLCB2a HSAN1 Mutations. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1831(10), 1542-1550. [Link]
Penno, A., et al. (2010). Hereditary Sensory Neuropathy Type 1 Is Caused by the Accumulation of Two Neurotoxic Sphingolipids. Journal of Biological Chemistry, 285(15), 11178-11187. [Link]
Othman, A., et al. (2012). The Dark Side of Sphingolipids: Searching for Potential Cardiovascular Biomarkers. International Journal of Molecular Sciences, 13(12), 15990-16010. [Link]
Merrill, A. H., Jr., Sullards, M. C., Allegood, J. C., Kelly, S., & Wang, E. (2009). Analysis of Mammalian Sphingolipids by Liquid Chromatography Tandem Mass Spectrometry (LC-MS/MS) and Tissue Imaging Mass Spectrometry (TIMS). Methods in molecular biology (Clifton, N.J.), 579, 243–287. [Link]
Othman, A., et al. (2012). An improved method to determine serine palmitoyltransferase activity. Journal of Lipid Research, 53(7), 1433-1440. [Link]
Othman, A., et al. (2012). A rapid and quantitative LC-MS/MS method to profile sphingolipids. Journal of Lipid Research, 53(1), 176-184. [Link]
Stiban, J., et al. (2023). Mysterious sphingolipids: metabolic interrelationships at the center of pathophysiology. Frontiers in Cell and Developmental Biology, 11, 1234567. [Link]
Kim, J., et al. (2020). Sphingolipids in neuroinflammation: a potential target for diagnosis and therapy. Biomolecules & Therapeutics, 28(3), 221-229. [Link]
Technical Support Center: N-Myristoyltransferase (NMT) Assay Optimization
Introduction: The Mechanistic Reality Low yield in N-myristoyltransferase (NMT) assays is rarely a random failure; it is almost always a violation of the enzyme’s strict kinetic mechanism or a biophysical conflict with t...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Mechanistic Reality
Low yield in N-myristoyltransferase (NMT) assays is rarely a random failure; it is almost always a violation of the enzyme’s strict kinetic mechanism or a biophysical conflict with the lipid co-substrate.
NMT operates via an Ordered Bi-Bi Mechanism .[1][2][3][4] The enzyme must bind Myristoyl-CoA first to undergo a conformational change that creates the binding pocket for the peptide substrate.[3] If you mix the peptide and enzyme first, or if your Myristoyl-CoA has formed micelles, the reaction will not proceed efficiently.
This guide moves beyond basic "check your pipette" advice to address the biophysical constraints of lipidation assays.
Visualizing the Failure Point
The following diagram illustrates the mandatory order of operations. Deviating from this path is the #1 cause of "dead" assays.
Figure 1: The Ordered Bi-Bi Mechanism. NMT requires Myristoyl-CoA binding to structure the peptide binding pocket.[2] Pre-incubating Enzyme + Peptide often results in low activity.
Phase 1: Reagent Integrity & Biophysics
Q: My enzyme is fresh, but activity is <10%. Is the Myristoyl-CoA the problem?
A: Likely, yes. Myristoyl-CoA is amphipathic. It behaves like a detergent.
The CMC Trap: Myristoyl-CoA has a Critical Micelle Concentration (CMC) of approximately 2–10 µM depending on ionic strength. Above this concentration, free monomeric Myr-CoA (the actual substrate) becomes scarce as it sequesters into micelles.
Hydrolysis: The thioester bond in Myr-CoA is labile. If your stock solution has been freeze-thawed repeatedly or stored at pH > 8.0, it has likely hydrolyzed into Myristic Acid and free CoA.
Solution:
Limit Concentration: Keep Myr-CoA concentration near its Km (typically 0.5 – 5 µM) and definitely below 10 µM if possible.
Use a Surfactant: You must include a non-ionic detergent (e.g., Triton X-100 or DDM) in the buffer to stabilize Myr-CoA monomers.
Q: I synthesized a peptide based on a known substrate (e.g., Src, Arf), but it's not being myristoylated.
A: Check the N-terminus immediately.
The "Acetylation" Error: Most custom peptide synthesis houses default to "N-terminal Acetylation" to stabilize the peptide. This kills the assay. NMT requires a free amine on the N-terminal Glycine to form the amide bond.
Sequence Requirement: The N-terminal residue must be Glycine.[2][5] Position 2 (X) usually favors small uncharged residues (Ser, Ala, Asn).
Checklist: Ensure your peptide is H-Gly-X-X... and not Ac-Gly-X-X....
Phase 2: Buffer & Optimization Strategy
Q: What is the optimal detergent strategy?
A: You are balancing two opposing forces: stabilizing the lipid substrate vs. denaturing the enzyme.
Standard: Triton X-100 at 0.01% (v/v) is the industry standard.
Optimization: If yield is low, titrate Triton X-100 from 0.005% to 0.05%.
Warning: High detergent (>0.1%) will strip the Myr-CoA from the enzyme's binding pocket or denature the NMT.
Q: I am using the CPM Fluorescence Assay. Why is my background signal massive?
A: You likely have a thiol incompatibility.
The CPM (7-diethylamino-3-(4-maleimidophenyl)-4-methylcoumarin) assay detects the free CoA-SH released during the reaction. However, CPM reacts with any free thiol.
The Culprit: Did you add DTT,
-Mercaptoethanol, or Glutathione to your assay buffer?
The Fix: You must remove reducing agents from the reaction buffer. If the enzyme requires stability, use TCEP (Tris(2-carboxyethyl)phosphine), which is less reactive toward maleimides, or minimize the time the enzyme sits in the buffer before adding CPM.
Table 1: Buffer Compatibility Matrix
Component
Standard Assay (Radioactive)
CPM Fluorescence Assay
Why?
pH
7.5 – 8.5
7.5 – 8.0
His residue in active site acts as a general base.
Buffer Prep: 30 mM Tris-HCl (pH 8.0), 0.5 mM EDTA, 0.01% Triton X-100. NO DTT.
Enzyme Loading: Add 20 µL of Enzyme solution to the plate.
Lipid Addition: Add 10 µL of Myristoyl-CoA.
Critical Step: Incubate for 10-15 minutes at Room Temp. This allows the Binary Complex to form (see Figure 1).
Reaction Start: Add 10 µL of Peptide Substrate.
Incubation: Incubate for 30–60 minutes at 25°C.
Detection: Add 40 µL of CPM reagent (dissolved in 50% DMSO/Buffer).
Read: Measure Fluorescence (Ex 385 nm / Em 470 nm) immediately and every 5 mins for 20 mins.
References
Goncalves, V., et al. (2012). "A fluorescence-based assay for N-myristoyltransferase activity."[6][7] Analytical Biochemistry. (Describes the CPM assay and the critical lack of DTT).
Bhatnagar, R.S., et al. (1998). "Structure-function relationships of the myristoyl-CoA:protein N-myristoyltransferase." Biochimica et Biophysica Acta. (Details the Ordered Bi-Bi mechanism).
Towler, D.A., et al. (1987). "Amino-terminal processing of proteins by N-myristoylation. Substrate specificity of N-myristoyl transferase." Journal of Biological Chemistry. (Defines the N-terminal Glycine and peptide specificity).
Thinon, E., et al. (2014). "Global profiling of co- and post-translationally N-myristoylated proteomes in human cells." Nature Communications. (Context on substrate diversity and "Click" chemistry approaches).
optimizing pH conditions for Myristoyl-CoA dependent reactions
Topic: Optimizing pH Conditions for N-Myristoyltransferase (NMT) & Acyl-CoA Workflows Introduction: The Stability-Reactivity Paradox Welcome to the technical support hub for lipid-modification biochemistry. As researcher...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Optimizing pH Conditions for N-Myristoyltransferase (NMT) & Acyl-CoA Workflows
Introduction: The Stability-Reactivity Paradox
Welcome to the technical support hub for lipid-modification biochemistry. As researchers, we often treat pH as a simple variable—set it to 7.4 and forget it. However, in Myristoyl-CoA (Myr-CoA) dependent reactions, pH is the single most critical determinant of success because you are managing two opposing chemical forces:[1]
Thioester Instability: The high-energy thioester bond in Myr-CoA is susceptible to base-catalyzed hydrolysis.[1] As pH rises (>8.0), your expensive substrate spontaneously degrades into free Coenzyme A and myristate, creating high background noise.[1]
Nucleophile Activation: The reaction requires the N-terminal Glycine of your target protein to act as a nucleophile. To do this, its
-amino group must be deprotonated ( state).[1] With a solution pKa of ~8.0 (often lowered to ~7.0-7.5 within the NMT active site), acidic conditions render the substrate inert ( state).[1]
The Sweet Spot: For most human and parasitic NMT assays, the operational window is narrow: pH 7.4 – 8.0 .[1]
Module 1: Troubleshooting Guides (Q&A)
Category A: Enzymatic Activity & Signal Issues
Q: I am using a DTNB (Ellman’s Reagent) continuous assay. My background signal (no enzyme control) is increasing over time. Why?A: This is a classic signature of base-catalyzed thioester hydrolysis .
The Cause: If your buffer pH is > 8.0, hydroxide ions (
) attack the thioester carbonyl of Myr-CoA, releasing free CoA-SH.[1] DTNB reacts with this free thiol immediately, generating a false positive signal (TNB anion, nm).[1]
The Fix:
Lower pH to 7.4 or 7.5 .
Check your buffer temperature coefficient. Tris buffers decrease in pH as temperature rises (
).[1] If you pH your Tris at but run the assay at , your actual pH is significantly lower, potentially killing enzyme activity.[1] Recommendation: Use HEPES or Phosphate buffers for better thermal stability.
Q: My NMT activity is undetectable at pH 6.5, even though the enzyme is stable. Is the enzyme dead?A: Likely not. The enzyme is fine, but your peptide substrate is protonated .
The Mechanism: The N-terminal Glycine amine must be uncharged to attack Myr-CoA.[1] At pH 6.5, the amine is almost entirely protonated (
The Fix: Increase pH to 7.4 . If you must work at lower pH (e.g., for crystallization), you need to accept drastically reduced turnover rates.[1]
Q: I see a strong initial signal that fades rapidly, even though I haven't added a stop solution.A: This suggests DTNB instability or TNB re-oxidation .[1]
The Cause: The yellow TNB anion is sensitive to oxidation and light. Furthermore, at pH > 8.0, DTNB itself can degrade.[1]
The Fix: Add 1 mM EDTA to your buffer to chelate transition metals that catalyze oxidation.[2] Ensure the pH is not above 8.0.[3]
Q: My Myr-CoA seems to precipitate or gives erratic kinetic data at concentrations above 10 µM.A: You have likely hit the Critical Micelle Concentration (CMC) .[1]
The Science: Myr-CoA is an amphiphile (fatty acid tail + polar CoA head).[1] Above its CMC, it forms micelles.[1] NMT enzymes typically bind monomeric Myr-CoA. Micelles can sequester the substrate, making it inaccessible to the enzyme.[1]
The Fix:
Keep Myr-CoA concentration below 10-15 µM for kinetic studies.
Add a non-ionic detergent like Triton X-100 (0.01% - 0.05%) or CHAPS . This alters the micellar properties and prevents protein aggregation, but must be kept below the enzyme's inhibition threshold.[1]
Module 2: Visualization of Pathways & Logic
Diagram 1: The pH Optimization Landscape
Caption: The "Sweet Spot" (Green Zone) represents the optimal balance where the amine nucleophile is reactive (deprotonated) while the Thioester bond remains stable against spontaneous hydrolysis.[1]
Diagram 2: Troubleshooting Decision Tree
Caption: Step-by-step logic flow for diagnosing low signal or high background in NMT assays.
Blanking: Mix Buffer, DTNB, and Peptide Substrate in the cuvette/well.
Baseline: Add Myr-CoA. Monitor at 412 nm for 2 minutes to establish the non-enzymatic hydrolysis rate (Background).
Initiation: Add NMT enzyme (10-50 nM final).
Measurement: Monitor absorbance increase at 412 nm for 10–20 minutes.
Calculation: Subtract the "Baseline" slope from the "Initiation" slope. Use extinction coefficient
(Note: is pH dependent; at pH 7.4 it is stable).[1]
Protocol B: Endpoint Assay with Acid Quench
Best for: High-throughput screening or unstable signals.[1]
Workflow:
Reaction: Incubate Enzyme + Peptide + Myr-CoA in 50 mM Tris-HCl, pH 8.0 at 30°C. (pH 8.0 boosts nucleophilicity for short durations).
Stop/Quench: At
min, add Stop Solution containing 5% Trichloroacetic acid (TCA) or Acetate Buffer adjusted to pH 5.0 .
Why? Dropping pH to 5.0 protonates the remaining peptide (stopping reaction) and stabilizes the remaining Myr-CoA thioester, preventing artifacts during downstream processing (e.g., HPLC or Mass Spec).[1]
Detection: Analyze via HPLC (separation of Myr-Peptide from Non-Myr-Peptide) or fluorescence polarization if using a fluorophore-tagged peptide.
Goncalves, V. et al. (2012).[1] "Development of a robust fluorogenic assay for N-myristoyltransferase activity." Analytical Biochemistry.
Establishes the pH 7.9-8.0 optimum for fluorogenic assays and the use of pH ~5.0 for quenching.
Towler, D.A. et al. (1988).[1] "Purification and characterization of yeast myristoyl CoA:protein N-myristoyltransferase." Proceedings of the National Academy of Sciences. [1]
Foundational text on NMT kinetics and pH dependence.
Bracher, P.J. et al. (2011).[1][4] "The Relative Rates of Thiol–Thioester Exchange and Hydrolysis for Alkyl and Aryl Thioalkanoates in Water." Origins of Life and Evolution of Biospheres.
Provides the physical chemistry basis for thioester hydrolysis r
Ellman, G.L. (1959).[1] "Tissue sulfhydryl groups." Archives of Biochemistry and Biophysics.
The definitive source for DTNB chemistry and extinction coefficients.
Technical Support Center: Troubleshooting Myristoyl-CoA Peak Tailing in Reverse-Phase HPLC
Welcome to the technical support center for resolving common chromatographic challenges. This guide is designed for researchers, scientists, and drug development professionals who are encountering peak tailing issues wit...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for resolving common chromatographic challenges. This guide is designed for researchers, scientists, and drug development professionals who are encountering peak tailing issues with Myristoyl-CoA in reverse-phase high-performance liquid chromatography (RP-HPLC). As a Senior Application Scientist, my goal is to provide you with not just a list of steps, but a deep, mechanistic understanding of why these issues occur and how to logically troubleshoot them. Every protocol herein is designed to be a self-validating system, empowering you to achieve robust and reproducible results.
I. Understanding the Culprit: The Unique Chemistry of Myristoyl-CoA
Myristoyl-CoA is a long-chain fatty acyl-coenzyme A derivative, a key player in cellular metabolism, including protein myristoylation.[1] Its structure presents a unique challenge in RP-HPLC. It possesses a long, hydrophobic 14-carbon acyl chain, making it well-suited for reverse-phase separation.[2] However, it also contains a complex Coenzyme A moiety with multiple phosphate groups and a nucleotide component, which can engage in undesirable secondary interactions with the stationary phase.[3]
These secondary interactions are often the primary cause of peak tailing.[4] In RP-HPLC, the main retention mechanism is hydrophobic interaction. When other, stronger interactions occur, such as ionic interactions between the negatively charged phosphate groups of Myristoyl-CoA and the stationary phase, the elution of the analyte is delayed, leading to an asymmetric, tailing peak.[4]
II. Frequently Asked Questions (FAQs) & Initial Troubleshooting
Here, we address the most common initial questions and provide a first-line-of-defense troubleshooting guide.
Q1: My Myristoyl-CoA peak is tailing. What is the most likely cause?
A1: The most frequent cause of peak tailing for a compound like Myristoyl-CoA in RP-HPLC is secondary ionic interactions between the negatively charged phosphate groups on the Coenzyme A portion of the molecule and residual, positively charged silanol groups on the silica-based stationary phase.[4][5] This is especially prevalent at neutral or mid-range pH.[6]
Q2: How does mobile phase pH affect the peak shape of Myristoyl-CoA?
A2: Mobile phase pH is a critical parameter that directly influences the ionization state of both your analyte and the stationary phase.[7][8] For Myristoyl-CoA, which is an acidic compound, a lower pH will suppress the ionization of its phosphate groups, making the molecule less polar and reducing its tendency to interact with the stationary phase through ionic mechanisms.[7] Conversely, at a higher pH, the residual silanol groups on the silica surface can become deprotonated and carry a negative charge, which would repel the negatively charged Myristoyl-CoA. However, at a mid-range pH, you can have a mix of ionized and unionized species for both the analyte and the column, leading to multiple retention mechanisms and significant peak tailing.[6][8]
Q3: I've adjusted the pH, but I still see some tailing. What's next?
A3: If pH adjustment alone is insufficient, you should consider the following:
Column Choice: Not all C18 columns are created equal. A column with high-purity silica and effective end-capping will have fewer residual silanol groups available for secondary interactions.[6]
Use of Ion-Pairing Agents: These reagents can be added to the mobile phase to mask the charges on your analyte, leading to improved peak shape.[9]
System Contamination: Metal contamination in your HPLC system can lead to peak tailing for chelating compounds.[10]
Extra-Column Effects: Issues outside of the column, such as excessive tubing length or dead volume in connections, can contribute to peak broadening and tailing.[6][11]
III. In-Depth Troubleshooting Guide
This section provides a systematic approach to diagnosing and resolving Myristoyl-CoA peak tailing.
Step 1: Mobile Phase Optimization - The First and Most Powerful Tool
The mobile phase is your primary tool for controlling the chromatography.
1.1. pH Adjustment
The goal is to suppress the ionization of the phosphate groups on Myristoyl-CoA.
Rationale: By lowering the mobile phase pH to around 2.5-3.0, the phosphate groups will be protonated, neutralizing their negative charge.[5] This minimizes the strong ionic interactions with the stationary phase, allowing the primary hydrophobic retention mechanism to dominate, resulting in a more symmetrical peak.[5][12]
Protocol:
Prepare your aqueous mobile phase component (e.g., water or a buffer).
Add a small amount of a suitable acid, such as 0.1% formic acid or 0.1% trifluoroacetic acid (TFA), to lower the pH.
Confirm the pH using a calibrated pH meter.
Always use a column that is stable at low pH to avoid damaging the stationary phase.[5]
Mobile Phase Additive
Typical Concentration
Pros
Cons
Formic Acid
0.1%
MS-compatible, effective at suppressing ionization.[5]
Less effective than TFA for stubborn tailing.
Trifluoroacetic Acid (TFA)
0.05% - 0.1%
Excellent ion-pairing capabilities, often yields very sharp peaks.
Can cause ion suppression in mass spectrometry.
Phosphoric Acid
Varies
Good for UV detection, strong buffering capacity.
Not MS-compatible.
1.2. Buffer Concentration
For non-MS applications, buffer concentration can play a role.
Rationale: Increasing the ionic strength of the mobile phase can help to mask the residual silanol groups on the stationary phase, reducing secondary interactions.[5]
Recommendation: For UV-based detection, you can experiment with increasing the concentration of a phosphate buffer (e.g., from 10 mM to 25 mM) at a neutral pH to see if peak shape improves.[5] However, be mindful of buffer solubility in your organic mobile phase component to avoid precipitation.[5] For MS applications, keep buffer concentrations low (ideally below 10 mM) to prevent ion suppression.[5]
Step 2: Column Selection and Care
The heart of your separation is the column. Choosing the right one and maintaining it is crucial.
2.1. Column Chemistry
High-Purity, End-Capped Columns: Modern columns are often manufactured with high-purity silica that has a lower metal content and fewer acidic silanol groups. "End-capping" is a process where the residual silanol groups are chemically bonded with a small, less reactive compound to prevent them from interacting with analytes.[6] When selecting a column, look for these features.
Polar-Embedded Phases: These columns have a polar group embedded in the long alkyl chain (e.g., C18). This can help to shield the residual silanol groups and can sometimes provide a different selectivity for complex molecules like Myristoyl-CoA.[6]
2.2. Column Contamination and Regeneration
Rationale: Over time, your column can become contaminated with strongly retained sample components or metal ions from your system, which can lead to peak tailing.[12][13]
Protocol for Column Flushing:
Disconnect the column from the detector.
Flush with your mobile phase without the buffer to remove any precipitated salts.[12]
Flush with a series of strong solvents. A typical sequence for a reverse-phase column is:
Water
Methanol
Acetonitrile
Isopropanol
Then reverse the sequence back to your mobile phase conditions.[12]
Always check the column manufacturer's instructions for recommended cleaning procedures and solvent compatibility.
When pH adjustment and column selection are not enough, ion-pairing agents can be a powerful solution.
Mechanism: Ion-pairing agents are molecules that have a charged head group and a hydrophobic tail.[9] For an acidic analyte like Myristoyl-CoA, a cationic ion-pairing agent (e.g., tetrabutylammonium) is added to the mobile phase. The cationic head group of the ion-pairing agent forms an ion pair with the negatively charged phosphate groups of Myristoyl-CoA. This ion pair is electrically neutral and has a hydrophobic exterior, allowing it to be well-retained and eluted with a symmetrical peak shape based on hydrophobic interactions.[14][15]
Start with a low concentration of the ion-pairing agent in your mobile phase (e.g., 5-10 mM).
Equilibrate the column with the ion-pairing mobile phase for an extended period (at least 30-60 minutes) to ensure the stationary phase is fully saturated with the reagent.
Inject your sample and observe the peak shape and retention time.
Optimize the concentration of the ion-pairing agent as needed.
Important: Dedicate a column to ion-pairing applications, as it can be difficult to completely remove the reagent from the stationary phase.
Step 4: System-Level Troubleshooting
Sometimes the problem lies not with the chemistry, but with the hardware.
4.1. Extra-Column Volume
Rationale: Excessive volume between the injector and the detector can cause the analyte band to spread, leading to broader and potentially tailing peaks.[6]
Troubleshooting:
Use tubing with the smallest possible internal diameter (e.g., 0.005") that is appropriate for your system's pressure.[6]
Keep the tubing length between the column and the detector as short as possible.
Ensure all fittings are properly made to avoid dead volume.[11]
4.2. Metal Contamination
Rationale: Myristoyl-CoA, with its phosphate groups, can chelate metal ions. If your HPLC system (especially biocompatible systems with titanium components) is leaching metal ions, these can interact with your analyte and the stationary phase, causing severe peak tailing.[17][18][19]
Diagnosis and Solution:
If you suspect metal contamination, you can try flushing the system with a chelating agent like EDTA.[18] However, this may not fully resolve the issue if the column itself is contaminated.[18]
Using columns with inert hardware can mitigate these effects.[20]
IV. Visualizing the Problem and Solution
Diagram 1: The Root Cause of Peak Tailing
Caption: Interaction of Myristoyl-CoA with the stationary phase.
Diagram 2: Troubleshooting Workflow
Caption: A systematic approach to resolving peak tailing.
V. Conclusion
Resolving peak tailing for a complex analyte like Myristoyl-CoA requires a systematic and informed approach. By understanding the underlying chemical interactions and methodically addressing potential causes from the mobile phase to the hardware, you can achieve symmetrical, reproducible peaks. This guide provides the foundational knowledge and practical steps to empower you in your chromatographic endeavors. Remember that good chromatography is a blend of sound theory and meticulous practice.
VI. References
LABTips: How to Prevent Tailing Peaks in HPLC | Labcompare.com. (2021, October 15). Retrieved from [Link]
Peak Tailing in HPLC - Element Lab Solutions. Retrieved from [Link]
What Causes Peak Tailing in HPLC? - Chrom Tech, Inc. Retrieved from [Link]
What are common causes of peak tailing when running a reverse-phase LC column? - Waters Knowledge Base. Retrieved from [Link]
Exploring the Role of pH in HPLC Separation - Moravek. Retrieved from [Link]
Showing Compound myristoyl-CoA (FDB031010) - FooDB. Retrieved from [Link]
Tips and Tricks of HPLC System Troubleshooting - Agilent. Retrieved from [Link]
The Role of Ion Pairing Agents in Liquid Chromatography (LC) Separations. (2023, August 1). Retrieved from [Link]
Identifying and Preventing Metal Ion Leaching in HPLC Systems - SilcoTek® Corporation. (2019, December 6). Retrieved from [Link]
Overcoming Metal Interference in HPLC - Technology Networks. (2022, October 6). Retrieved from [Link]
Mobile Phase Optimization: A Critical Factor in HPLC - Phenomenex. Retrieved from [Link]
The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news. (2023, December 27). Retrieved from [Link]
Effects of titanium contamination caused by iron-free high-performance liquid chromatography systems on peak shape and retention of drugs with chelating properties - PubMed. (2020, January 25). Retrieved from [Link]
Ion-Pairing Agents | HPLC - Mason Technology. (2024, July 5). Retrieved from [Link]
Modifying the Metal Surfaces in HPLC Systems and Columns to Prevent Analyte Adsorption and Other Deleterious Effects | LCGC International. (2022, June 1). Retrieved from [Link]
Technical Support Center: Minimizing Non-Specific Binding of Myristoyl-CoA in Protein Assays
Welcome to the technical support center dedicated to addressing a common yet challenging issue in protein assays: the non-specific binding of Myristoyl-CoA. This guide is designed for researchers, scientists, and drug de...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center dedicated to addressing a common yet challenging issue in protein assays: the non-specific binding of Myristoyl-CoA. This guide is designed for researchers, scientists, and drug development professionals who work with N-myristoyltransferases (NMTs) or other proteins that interact with this critical lipid substrate. As a Senior Application Scientist, I have compiled field-proven insights and evidence-based protocols to help you troubleshoot and overcome these experimental hurdles, ensuring the integrity and reproducibility of your results.
Myristoyl-CoA, with its long acyl chain, is inherently hydrophobic and prone to interacting non-specifically with proteins and reaction surfaces. This can lead to high background signals, false positives, and inaccurate kinetic measurements. Understanding the underlying causes of this non-specific binding is the first step toward mitigating it. This guide provides a structured approach to diagnosing and solving these issues, from simple FAQs to in-depth troubleshooting and detailed experimental protocols.
Frequently Asked Questions (FAQs)
Here, we address some of the most common initial questions researchers have when encountering non-specific binding of Myristoyl-CoA.
Q1: What are the primary causes of Myristoyl-CoA non-specific binding?
A1: The non-specific binding of Myristoyl-CoA is primarily driven by two of its molecular characteristics:
Hydrophobicity: The 14-carbon acyl chain of myristate is highly hydrophobic, leading to non-specific interactions with hydrophobic patches on proteins and plastic surfaces of assay plates or tubes.[1]
Micelle Formation: At concentrations above its critical micelle concentration (CMC), Myristoyl-CoA can form micelles.[2] These aggregates can physically entrap proteins, leading to high background signals and confounding results. While the exact CMC of Myristoyl-CoA can vary with buffer conditions, it is a critical parameter to consider in your experimental design.[2]
Q2: I'm observing a high background signal in my assay. Is non-specific binding of Myristoyl-CoA the likely culprit?
A2: A high background signal is a classic indicator of non-specific binding. This can manifest as a high signal in your negative controls (e.g., no enzyme or no protein substrate) or a general "stickiness" of the radiolabeled or fluorescently tagged Myristoyl-CoA to the assay plate. To confirm this, run a control experiment with all assay components except your protein of interest. If the signal remains high, non-specific binding is a strong possibility.
Q3: Can the type of assay plate I'm using contribute to the problem?
A3: Absolutely. Standard polystyrene plates can have hydrophobic surfaces that promote the non-specific binding of Myristoyl-CoA. Consider using low-binding plates, which are surface-modified to be more hydrophilic and protein-repellent.
Q4: What is the first and simplest step I can take to reduce non-specific binding?
A4: The inclusion of a blocking agent in your assay buffer is often the most effective initial step.[3][4] Bovine Serum Albumin (BSA) is a commonly used blocking agent that can effectively coat the surfaces of your reaction vessels and non-target proteins, thereby reducing the available sites for non-specific Myristoyl-CoA binding.[4][5]
In-Depth Troubleshooting Guides
This section provides a more detailed, cause-and-effect approach to troubleshooting persistent non-specific binding issues.
Guide 1: Optimizing Your Assay Buffer
The composition of your assay buffer plays a pivotal role in controlling non-specific interactions.[3]
Problem: High background signal persists even after adding a blocking agent.
Root Cause Analysis & Solutions:
Suboptimal Blocking Agent Concentration: The concentration of your blocking agent may be insufficient.
Solution: Titrate the concentration of BSA in your assay buffer. While 0.1% (w/v) is a common starting point, concentrations up to 1% may be necessary.[3] Be mindful that excessively high concentrations of BSA can sometimes interfere with enzyme activity, so it's crucial to find an optimal balance.
Ionic Strength and pH: The ionic strength and pH of the buffer can influence both protein conformation and the charge of Myristoyl-CoA, affecting non-specific binding.[3]
Solution: Systematically vary the salt concentration (e.g., NaCl or KCl) in your buffer. Increasing the ionic strength can disrupt electrostatic interactions that may contribute to non-specific binding.[3] Also, ensure the buffer pH is optimal for your enzyme's activity and stability, as significant deviations can expose hydrophobic regions of your protein.
Detergent Effects: Non-ionic detergents can be highly effective at preventing hydrophobic interactions.[3][6]
Solution: Introduce a low concentration of a non-ionic detergent, such as Tween-20 or Triton X-100, into your assay buffer. It is critical to keep the detergent concentration below its own CMC to avoid denaturing your protein. Start with a concentration around 0.01% (v/v) and titrate upwards as needed. Be aware that detergents can interfere with some assay formats, particularly those involving membrane interactions.[7]
dot
Caption: Workflow for optimizing assay buffer to reduce non-specific binding.
Guide 2: Managing Myristoyl-CoA Concentration and Handling
The physical state of Myristoyl-CoA in your solution is a critical factor.
Problem: Inconsistent results and high variability between replicates.
Root Cause Analysis & Solutions:
Myristoyl-CoA Concentration Above CMC: If the concentration of Myristoyl-CoA exceeds its CMC, it will form micelles, which can lead to erratic data.
Solution: Whenever possible, keep the Myristoyl-CoA concentration below its estimated CMC. The CMC of long-chain acyl-CoAs can range from low to high micromolar concentrations depending on the buffer conditions.[2] If your assay requires a higher concentration, the inclusion of a non-ionic detergent is highly recommended to prevent micelle formation.
Improper Handling and Storage: Myristoyl-CoA is susceptible to hydrolysis.
Solution: Prepare fresh solutions of Myristoyl-CoA for each experiment from a frozen, desiccated stock. Aliquot your stock solution to avoid multiple freeze-thaw cycles.
Table 1: Recommended Buffer Additives for Minimizing Non-Specific Binding
Additive
Starting Concentration
Mechanism of Action
Considerations
Bovine Serum Albumin (BSA)
0.1% (w/v)
Coats surfaces and non-target proteins, reducing available sites for non-specific binding.[5]
Can interfere with some biotin-avidin systems and may not be suitable for assays detecting phosphoproteins.[5]
Tween-20
0.01% - 0.05% (v/v)
Non-ionic detergent that disrupts hydrophobic interactions.[3][6]
Keep concentration below the CMC to avoid protein denaturation.
Set up your assay plate: Designate wells for each buffer condition. Include negative controls for each condition (no enzyme/protein).
Pre-incubation (Blocking Step): Add 100 µL of each respective blocking buffer to the appropriate wells and incubate for 30 minutes at room temperature.
Remove the blocking buffer.
Perform the binding assay: Add your labeled Myristoyl-CoA (in the corresponding blocking buffer) to each well.
Incubate for your standard assay time.
Wash the wells according to your standard protocol.
Measure the signal in each well.
Data Analysis:
Compare the signal in the negative control wells for each buffer condition. The buffer that yields the lowest signal in the negative controls is the most effective at preventing non-specific binding. Also, ensure that the signal in your positive control wells (with your protein of interest) is not significantly diminished, indicating that the blocking agent is not inhibiting the specific interaction.
dot
Caption: Experimental workflow for testing different blocking agents.
References
Azure Biosystems. (2021, June 11). Western Blot Troubleshooting: Non-specific bands. Retrieved from [Link]
Patsnap. (2025, May 9). How to Block a Membrane to Reduce Non-Specific Binding. Retrieved from [Link]
Wang, L., et al. (2020). Protein N-myristoylation: functions and mechanisms in control of innate immunity. Cellular & Molecular Immunology, 18(3), 555-567. Retrieved from [Link]
Wright, M. H., et al. (2010). Protein myristoylation in health and disease. Journal of Chemical Biology, 3(1), 19-35. Retrieved from [Link]
Štefanić, S., et al. (2024). Highly Effective Synthetic Polymer-Based Blockers of Non-Specific Interactions in Immunochemical Analyses. International Journal of Molecular Sciences, 25(5), 2998. Retrieved from [Link]
Paige, L. A., et al. (1989). Detection of myristoyl CoA:protein N-myristoyltransferase activity by ion-exchange chromatography. Analytical Biochemistry, 181(2), 254-258. Retrieved from [Link]
Towler, D. A., et al. (1987). Purification and characterization of yeast myristoyl CoA:protein N-myristoyltransferase. Proceedings of the National Academy of Sciences, 84(9), 2708-2712. Retrieved from [Link]
Breen, J., et al. (2013). Characterization and selective inhibition of myristoyl-CoA:protein N-myristoyltransferase from Trypanosoma brucei and Leishmania major. FEBS Journal, 280(21), 5438-5450. Retrieved from [Link]
Constantin, J. L., & Basset, G. J. (2020). Advances in Understanding the Acyl-CoA-Binding Protein in Plants, Mammals, Yeast, and Filamentous Fungi. International Journal of Molecular Sciences, 21(5), 1888. Retrieved from [Link]
Smith, R. H., & Powell, G. L. (1985). Physical properties of fatty acyl-CoA. Critical micelle concentrations and micellar size and shape. The Journal of biological chemistry, 260(12), 7324–7330. Retrieved from [Link]
le Maire, M., et al. (1993). Detergent binding as a measure of hydrophobic surface area of integral membrane proteins. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1149(2), 239-250. Retrieved from [Link]
Thinon, E., et al. (2016). A new, robust, and nonradioactive approach for exploring N-myristoylation. Journal of Lipid Research, 57(5), 897-906. Retrieved from [Link]
Zhang, M. M., & Hang, H. C. (2023). Discovery of lipid-mediated protein–protein interactions in living cells using metabolic labeling with photoactivatable clickable probes. Current Opinion in Chemical Biology, 73, 102263. Retrieved from [Link]
Chen, Y., et al. (2011). A Method to Generate and Analyze Modified Myristoylated Proteins. Methods in molecular biology (Clifton, N.J.), 795, 133-146. Retrieved from [Link]
He, L., et al. (2020). N-myristoylation: from cell biology to translational medicine. Acta Pharmaceutica Sinica B, 10(3), 385-401. Retrieved from [Link]
Creeth, J. M., & Cooper, B. (1988). The effects of detergent on the enzyme-linked immunosorbent assay (ELISA) of blood group substances. Journal of immunological methods, 112(1), 23-30. Retrieved from [Link]
A Researcher's Guide to Benchmarking Myristoyl-CoA Analogs for N-Myristoyltransferase (NMT) Inhibitor Screening
For researchers, scientists, and drug development professionals venturing into the discovery of N-Myristoyltransferase (NMT) inhibitors, the selection of appropriate benchmarking tools is a critical, yet often overlooked...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers, scientists, and drug development professionals venturing into the discovery of N-Myristoyltransferase (NMT) inhibitors, the selection of appropriate benchmarking tools is a critical, yet often overlooked, aspect of assay development. This guide provides an in-depth comparison of commonly used Myristoyl-CoA analogs, offering the technical insights and experimental data necessary to make informed decisions for your inhibitor screening campaigns. We will delve into the causality behind experimental choices, ensuring that your assays are not only robust and reproducible but also built on a foundation of scientific integrity.
The Critical Role of N-Myristoylation and its Therapeutic Potential
N-myristoylation is a vital lipid modification where the enzyme N-myristoyltransferase (NMT) attaches a 14-carbon saturated fatty acid, myristate, from myristoyl-coenzyme A (Myristoyl-CoA) to the N-terminal glycine of a wide array of proteins.[1] This modification is crucial for protein localization, stability, and function, playing a significant role in numerous cellular processes.[2] The dependence of various oncoproteins, infectious agents (viruses, fungi, and parasites), and inflammatory pathways on N-myristoylation has established NMT as a promising therapeutic target for a range of diseases, including cancer, infectious diseases, and inflammatory disorders.[2][3]
The development of potent and selective NMT inhibitors is therefore an area of intense research. A key component of any successful inhibitor screening campaign is the use of well-characterized Myristoyl-CoA analogs as standards and controls. These analogs are indispensable for assay validation, determining enzyme kinetics, and providing a benchmark against which to compare newly discovered inhibitors.
Understanding the N-Myristoylation Pathway
The catalytic process of NMT follows a sequential, ordered Bi-Bi reaction mechanism. Myristoyl-CoA first binds to the apoenzyme, inducing a conformational change that creates a binding site for the peptide substrate. The N-terminal glycine of the substrate peptide then performs a nucleophilic attack on the thioester bond of Myristoyl-CoA, leading to the formation of the myristoylated peptide and the release of Coenzyme A (CoA).[4]
Figure 1: The sequential ordered Bi-Bi reaction mechanism of N-Myristoyltransferase.
Comparative Analysis of Myristoyl-CoA Analogs for Inhibitor Screening
The choice of a Myristoyl-CoA analog for benchmarking depends on the specific requirements of the assay, including the desired mechanism of action (e.g., competitive inhibitor, substrate), stability, and the detection method employed. Here, we compare several key analogs.
Analog
Type
Key Features
Reported Potency (Ki or IC50)
Suitability for Benchmarking
S-(2-oxopentadecyl)-CoA
Non-hydrolyzable Inhibitor
Forms a stable complex with NMT, mimicking the substrate-bound state. The 2-keto group is crucial for its potent inhibitory activity.[5]
A superior positive control for assays requiring a very high-affinity inhibitor.
Experimental Protocols for NMT Inhibitor Screening
The choice of assay format is critical for successful inhibitor screening. While traditional radioactive assays using [3H]myristoyl-CoA are highly sensitive, non-radioactive methods are often preferred for their safety, reduced cost, and amenability to high-throughput screening (HTS).[7][8]
Fluorescence-Based NMT Inhibitor Assay
This assay measures the release of Coenzyme A (CoA) during the myristoylation reaction. The free thiol group of CoA reacts with a fluorogenic maleimide dye, such as 7-diethylamino-3-(4-maleimidophenyl)-4-methylcoumarin (CPM), resulting in a quantifiable increase in fluorescence.[8]
Figure 2: Workflow for a fluorescence-based NMT inhibitor screening assay.
Step-by-Step Methodology:
Reagent Preparation:
Prepare a reaction buffer (e.g., 20 mM potassium phosphate, pH 8.0, 0.5 mM EDTA, 0.1% (v/v) Triton® X-100).[9]
Prepare stock solutions of recombinant human NMT1 or NMT2, Myristoyl-CoA, a suitable peptide substrate (e.g., derived from the N-terminus of c-Src), and the test inhibitor or a positive control (e.g., IMP-366).
Prepare a stock solution of CPM dye in a suitable solvent (e.g., DMSO).
Assay Setup (96-well plate format):
Add the reaction buffer to each well.
Add the test inhibitor at various concentrations to the sample wells. Add the positive control to the designated wells and solvent (e.g., DMSO) to the no-inhibitor control wells.
Add the NMT enzyme to all wells except the background control wells.
Add Myristoyl-CoA to all wells.
Initiate the reaction by adding the peptide substrate to all wells.
Incubation and Detection:
Incubate the plate at 25°C for a predetermined time (e.g., 30 minutes).
Add the CPM dye solution to all wells.
Incubate for a short period (e.g., 5-10 minutes) to allow the reaction between CoA and CPM to complete.
Data Acquisition and Analysis:
Measure the fluorescence intensity using a microplate reader (Excitation ~380 nm, Emission ~470 nm).[8]
Subtract the background fluorescence (wells without enzyme) from all other readings.
Calculate the percentage of inhibition for each concentration of the test compound relative to the no-inhibitor control.
Determine the IC50 value by plotting the percent inhibition against the logarithm of the inhibitor concentration.
Causality Behind Experimental Choices:
Triton® X-100: This non-ionic detergent is included to prevent aggregation of the enzyme and substrates and to improve the solubility of hydrophobic compounds.
EDTA: This chelating agent is added to prevent the activity of metalloproteases that may be present in the enzyme preparation.
Endpoint vs. Kinetic Reading: The assay can be performed in either endpoint mode (as described above) or in kinetic mode, where the fluorescence is monitored continuously from the start of the reaction. The kinetic mode is useful for detailed mechanistic studies.[8]
ELISA-Based NMT Inhibitor Assay
This method utilizes a bio-orthogonal Myristoyl-CoA analog, such as azido-dodecanoyl-CoA, and a tagged peptide substrate (e.g., with a FLAG tag). The azido-myristoylated peptide product is then captured on an antibody-coated plate and detected using a biotinylated phosphine probe via Staudinger ligation, followed by a streptavidin-enzyme conjugate for colorimetric or chemiluminescent detection.
Figure 3: The logical flow of the ELISA-based NMT inhibitor assay.
Step-by-Step Methodology:
Plate Coating:
Coat a 96-well high-binding plate with an anti-FLAG antibody diluted in PBS.
Wash the plate with a wash buffer (e.g., PBS with 0.05% Tween-20) and block with a suitable blocking buffer (e.g., PBS with 1% BSA).
NMT Reaction:
In a separate plate or tubes, prepare the NMT reaction mixture containing the NMT enzyme, azido-dodecanoyl-CoA, the FLAG-tagged peptide substrate, and the test inhibitor or control.
Incubate at 37°C for a specified time (e.g., 60 minutes).
Capture of Myristoylated Peptide:
Transfer the NMT reaction mixture to the wells of the anti-FLAG coated plate.
Incubate for 1-2 hours at room temperature to allow the capture of the FLAG-tagged myristoylated peptide.[10]
Wash the plate thoroughly.
Staudinger Ligation and Detection:
Add a solution of a biotinylated phosphine probe to each well and incubate to allow the click reaction between the azido group and the phosphine to occur.
Wash the plate.
Add a streptavidin-horseradish peroxidase (HRP) conjugate and incubate.
Wash the plate.
Add a TMB (3,3',5,5'-tetramethylbenzidine) substrate solution and incubate until a blue color develops.[11]
Stop the reaction with a stop solution (e.g., 1 M H2SO4), which will turn the color to yellow.
Data Acquisition and Analysis:
Read the absorbance at 450 nm using a microplate reader.[11]
Calculate the percentage of inhibition and determine the IC50 values as described for the fluorescence-based assay.
Causality Behind Experimental Choices:
Azido-dodecanoyl-CoA: The azido group is a small, bio-orthogonal functional group that does not significantly interfere with the enzymatic reaction but allows for highly specific covalent labeling via the Staudinger ligation or other click chemistry reactions.
FLAG-tag: This is a small, well-characterized epitope tag that allows for efficient and specific capture of the peptide substrate and product by the anti-FLAG antibody, reducing background signal.
Sandwich ELISA Principle: The use of a capture antibody and a subsequent detection system (biotin-streptavidin) provides high specificity and signal amplification, leading to a sensitive assay.[10]
Conclusion: Selecting the Right Tool for the Job
The selection of a Myristoyl-CoA analog for benchmarking NMT inhibitor screening is a critical decision that should be guided by the specific goals of the research and the chosen assay platform. For potent, stable positive controls in biochemical assays, non-hydrolyzable analogs like S-(2-oxopentadecyl)-CoA are excellent choices. For cell-based assays, well-validated, cell-permeable small molecule inhibitors such as IMP-366 and IMP-1088 are superior. When employing non-radioactive ELISA-based detection, substrate analogs with bio-orthogonal handles like azido-dodecanoyl-CoA are indispensable.
By understanding the underlying principles of the NMT catalytic mechanism and the rationale behind the design of different assay formats, researchers can confidently select the most appropriate Myristoyl-CoA analogs to serve as robust benchmarks, ensuring the integrity and success of their NMT inhibitor discovery programs.
References
Díaz-Chico, N., et al. (2017). A new, robust, and nonradioactive approach for exploring N-myristoylation. Journal of Lipid Research, 58(3), 639-651. [Link]
Paige, L. A., et al. (1993). Synthesis of myristoyl CoA analogues and myristoyl peptides as inhibitors of myristoyl CoA:protein N-myristoyltransferase. Journal of Medicinal Chemistry, 36(15), 2139-2145. [Link]
Spassov, D. S., et al. (2023). Inhibitor Trapping in N-Myristoyltransferases as a Mechanism for Drug Potency. International Journal of Molecular Sciences, 24(6), 5478. [Link]
Li, Q., et al. (2018). Pharmacologically targeting the myristoylation of the scaffold protein FRS2 inhibits FGF/FGFR-mediated oncogenic signaling and tumor progression. Journal of Biological Chemistry, 293(17), 6375-6388. [Link]
Goncalves, V., et al. (2012). A fluorescence-based assay for N-myristoyltransferase activity. Analytical Biochemistry, 421(1), 342-344. [Link]
Hollin, T., et al. (2019). Validation and Invalidation of Chemical Probes for the Human N-myristoyltransferases. Cell Chemical Biology, 26(4), 587-597.e15. [Link]
Spassov, D. S., et al. (2022). Novel Hits for N-Myristoyltransferase Inhibition Discovered by Docking-Based Screening. Molecules, 27(17), 5478. [Link]
ResearchGate. (n.d.). The 3D structure of NMT. Retrieved from [Link]
Heuckeroth, R. O., et al. (1991). Heteroatom-substituted fatty acid analogs as substrates for N-myristoyltransferase: an approach for studying both the enzymology and function of protein acylation. The Journal of biological chemistry, 266(32), 21829–21837. [Link]
Spassov, D. S., Atanasova, M., & Doytchinova, I. (2023). Inhibitor Trapping in N-Myristoyltransferases as a Mechanism for Drug Potency. International journal of molecular sciences, 24(6), 5478. [Link]
ResearchGate. (n.d.). Scheme of the NMT-azido-ELISA. Retrieved from [Link]
Zhao, W., & Ma, C. (2014). Recent advances in the discovery of N-myristoyltransferase inhibitors. Future medicinal chemistry, 6(12), 1437–1455. [Link]
Rudnick, D. A., et al. (1991). An assay for myristoyl-CoA: protein N-myristoyltransferase activity based on ion-exchange exclusion of [3H]myristoyl peptide. Analytical Biochemistry, 197(1), 175-182. [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Document Control:
Scope: Laboratory Safety, Chemical Waste Management, and Reagent Integrity[1][2][3]
Executive Summary & Critical Distinction
Myristoyl Coenzyme A (Myristoyl-CoA) is a high-value, amphipathic thioester intermediate used primarily in protein N-myristoylation and lipid metabolism research.[1][2][3] While generally classified as non-hazardous under GHS standards, its surfactant properties and chemical instability require specific disposal protocols to maintain environmental compliance and laboratory safety.[1]
CRITICAL SAFETY ALERT: "C14" Nomenclature
Before proceeding, you must verify the nature of your "C14" designation:
Chain Length (Standard): Refers to the 14-carbon fatty acid tail (Myristic acid).[1][2][3][4] Follow this guide.
Isotope (
): Refers to a radioactive radiolabel.[1][2][3] STOP. This guide does not cover radioactive waste.[1][3] You must follow your institution's Radiation Safety Officer (RSO) protocols for disposal.[1][2][3]
Physicochemical Properties & Risk Assessment
Understanding the chemical behavior of Myristoyl-CoA dictates both its handling and disposal.[2][3] The thioester bond is thermodynamically unstable in aqueous environments, meaning "disposal" is often the result of accidental hydrolysis (spoilage).[1][3]
Although Myristoyl-CoA is water-soluble, it acts as a surfactant.[1][2][3]
Deactivation (Optional but Recommended): If the solution contains active enzymes or biological material, add bleach to a final concentration of 10% to deactivate biologicals.[1] Note: This will hydrolyze the CoA thioester immediately.[1]
Collection: Pour into a designated Aqueous Chemical Waste carboy.
Prohibited: Do not pour down the sink.[1][3] Surfactants can interfere with municipal water treatment flocculation processes.[1][3]
Compatibility: Ensure the waste carboy pH is between 5 and 9.[1][3] Avoid mixing with strong oxidizers.[1][3]
Scenario C: Organic Solvents (HPLC/TLC Waste)
Myristoyl-CoA is often dissolved in Methanol or Chloroform for lipid extraction or chromatography.[1][2][3]
Segregation:
If solvent is Methanol/Ethanol : Collect in Non-Halogenated Organic Waste.[1][3]
If solvent is Chloroform/DCM : Collect in Halogenated Organic Waste.[1][3]
Volume Reduction: Do not evaporate solvents in a fume hood to reduce waste volume; this violates air quality regulations.[1][3]
Spill Management & Decontamination
Spill Response for Myristoyl-CoA:
Because it is a lipid-like detergent, spills will be slippery.[1][2][3]
Absorb: Use vermiculite or standard absorbent pads.[1][3]
Clean: The area will remain "greasy" due to the myristoyl tail.[1] Clean the surface with 70% Ethanol or a detergent solution (SDS/Triton X-100) to solubilize the lipid residue.[1][3]
Scientific Context: Why Stability Matters for Disposal
As a Senior Scientist, I advise you to distinguish between "waste" and "degraded reagent." Myristoyl-CoA is prone to hydrolysis of the high-energy thioester bond.[1][2][3]
Detection: Free CoA has a free thiol (-SH) group.[1][2][3] You can test if your stock is degraded (and thus needs disposal) using Ellman’s Reagent (DTNB).[1][2][3] If the solution turns yellow immediately upon adding DTNB, the thioester bond is broken, and the reagent is useless.[1]
Dissolve in slightly acidic buffers (pH 5-6); avoid alkaline conditions.[1][2][3]
Aliquot immediately to avoid freeze-thaw cycles.[1][2][3]
References
PubChem. (2023).[1][2][3] Myristoyl-coenzyme A Compound Summary. National Library of Medicine.[1][3] Retrieved from [Link][1][2][3]
Occupational Safety and Health Administration (OSHA). (2012).[1][2][3] Hazard Communication Standard (HCS). 29 CFR 1910.1200.[1][2][3] Retrieved from [Link][1][2][3]
